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Compound of Interest

Compound Name:
4-(4-Ethylpiperazin-1-

ylmethyl)benzylamine

Cat. No.: B1320382 Get Quote

A comprehensive search of scientific literature and patent databases reveals a significant lack

of publicly available research on the specific biological activities, experimental protocols, and

signaling pathways associated with 4-(4-Ethylpiperazin-1-ylmethyl)benzylamine. While the

compound is available from several chemical suppliers and is noted for its potential in

medicinal chemistry, detailed scientific studies characterizing its synthesis, pharmacological

properties, and mechanism of action are not present in the accessible literature.

This absence of primary research data prevents the creation of an in-depth technical guide as

requested, including quantitative data tables, detailed experimental methodologies, and

diagrams of biological pathways.

Chemical and Physical Properties
Despite the lack of biological data, basic chemical and physical properties have been compiled

from supplier databases.
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Property Value Source

Molecular Formula C₁₄H₂₃N₃ Sigma-Aldrich, LabSolutions

Molecular Weight 233.35 g/mol Sigma-Aldrich, LabSolutions

CAS Number 914349-67-0 MySkinRecipes

Boiling Point 351.8±32.0°C MySkinRecipes

Form Solid Sigma-Aldrich

Storage Temperature 2-8°C MySkinRecipes

Potential Applications
One supplier notes that 4-(4-Ethylpiperazin-1-ylmethyl)benzylamine is utilized in the

pharmaceutical industry as a building block for the synthesis of various drugs, particularly those

targeting the central nervous system. This is attributed to its chemical structure, which

incorporates both an ethylpiperazine and a benzylamine moiety, features that can be modified

to enhance the efficacy and specificity of drug candidates. However, no specific examples of

marketed or investigational drugs derived from this compound have been identified in the

literature.

Related Compounds and Patents
Searches for related compounds and patents have uncovered information on structurally

similar molecules. For instance, derivatives of piperazine and benzylamine are common

scaffolds in drug discovery, appearing in patents for a wide range of therapeutic areas,

including oncology (e.g., as CDK4/6 inhibitors) and as components of tyrosine kinase inhibitors

like Imatinib. It is plausible that 4-(4-Ethylpiperazin-1-ylmethyl)benzylamine was synthesized

as part of a chemical library for screening in drug discovery programs, but the results of such

screenings are not publicly available.

Conclusion
The core requirements of this literature review—to provide quantitative data, experimental

protocols, and visualizations of signaling pathways for 4-(4-Ethylpiperazin-1-
ylmethyl)benzylamine—cannot be fulfilled due to the absence of published scientific research
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on this specific molecule. While its chemical properties are documented by suppliers and its

potential as a pharmaceutical intermediate is suggested, there is no available data to construct

a detailed technical guide on its biological functions. Further research and publication in peer-

reviewed journals would be necessary to elucidate the pharmacological profile of this

compound.
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[https://www.benchchem.com/product/b1320382#4-4-ethylpiperazin-1-ylmethyl-benzylamine-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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